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Compound of Interest

Compound Name: m-Phenylenediacetic acid

Cat. No.: B1677531

Audience: Researchers, scientists, and drug development professionals.

Introduction

m-Phenylenediacetic acid (m-PDA), with the chemical formula C10H1004, is a dicarboxylic
acid featuring a benzene ring substituted at the meta position with two acetic acid groups.[1][2]
Its structural isomers, ortho- and para-phenylenediacetic acid, exhibit different physical and
chemical properties, making robust analytical characterization crucial for quality control,
reaction monitoring, and regulatory compliance. In the pharmaceutical and material science
sectors, the purity, stability, and structural integrity of such molecules are paramount. This
application note provides a comprehensive guide to the essential analytical techniques for the
thorough characterization of m-Phenylenediacetic acid.

This document moves beyond a simple listing of methods to offer a detailed exploration of the
principles behind each technique, step-by-step protocols, and insights into data interpretation.
The aim is to equip researchers with the knowledge to select appropriate analytical strategies
and confidently assess the quality of m-Phenylenediacetic acid.

Physicochemical Properties of m-Phenylenediacetic
Acid

A foundational understanding of the physicochemical properties of m-Phenylenediacetic acid
Is essential for method development and data interpretation.
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Property Value Source

Molecular Formula C10H1004 PubChem[1]

Molecular Weight 194.18 g/mol PubChem[1]

Appearance White to light yellow solid SpectraBase[3]
2-[3-

IUPAC Name (carboxymethyl)phenyl]acetic PubChem[1]
acid

CAS Number 19806-17-8 PubChem[1]

Chromatographic Techniques for Purity and
Quantification

Chromatographic methods are indispensable for separating m-Phenylenediacetic acid from
its isomers, impurities, and starting materials.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of non-volatile and thermally labile
compounds like m-Phenylenediacetic acid. Reversed-phase HPLC (RP-HPLC) is particularly
well-suited for this purpose.

Principle of the Technique: RP-HPLC separates compounds based on their hydrophobicity. A
non-polar stationary phase (e.g., C18) is used with a polar mobile phase. More hydrophobic
compounds interact more strongly with the stationary phase and thus have longer retention
times. The acidic nature of m-PDA allows for manipulation of its retention behavior through pH
adjustments of the mobile phase.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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